Cas no 2227915-95-7 (tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate
• CAS No: 2227915-95-7
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5979028
• PubChem ID: 165751544
• Update Time: 2025-07-19

tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate
• 2227915-95-7
• EN300-1882451
• tert-butyl N-{5-[(1S)-3-amino-1-hydroxypropyl]pyrimidin-2-yl}carbamate

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-10-14-6-8(7-15-10)9(17)4-5-13/h6-7,9,17H,4-5,13H2,1-3H3,(H,14,15,16,18)/t9-/m0/s1
• InChI Key： AQTWUVQNOIRTEO-VIFPVBQESA-N
• SMILES： O(C(NC1=NC=C(C=N1)[C@H](CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate

Introduction to Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate (CAS No. 2227915-95-7)

Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate, identified by its CAS number 2227915-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrimidine derivative class, a category well-known for its diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its tert-butyl group and the (1S)-3-amino-1-hydroxypropylpyrimidin-2-yl moiety, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate involve sophisticated organic chemistry techniques, including multi-step reactions and stereochemical control. The presence of the (1S)-configuration in the side chain emphasizes the importance of chirality in determining the compound's pharmacological effects. This aspect is particularly relevant in modern drug design, where enantiomeric purity can significantly influence efficacy and safety profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in therapeutic applications. For instance, pyrimidine derivatives have been extensively studied for their roles in antiviral, anticancer, and anti-inflammatory treatments.

The tert-butyl carbamate functional group in the molecule enhances its stability under various conditions, which is a critical factor in pharmaceutical formulations. This stability ensures that the compound maintains its integrity during storage and administration, thereby improving its practicality as a drug candidate. Additionally, the hydroxypropylpyrimidin-2-yl moiety introduces a polar region that can facilitate interactions with hydrophilic biological targets, broadening the potential applications of this compound.

In vitro studies have begun to explore the pharmacological properties of Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate, with initial findings indicating potential benefits in modulating cellular pathways associated with disease progression. Researchers are particularly interested in its interaction with nucleic acid-binding proteins, as pyrimidine derivatives are known to influence DNA and RNA function. Such interactions could open new avenues for treating genetic disorders or cancers driven by aberrant nucleic acid metabolism.

The development of novel drug candidates like Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate relies heavily on interdisciplinary collaboration between synthetic chemists, biochemists, and medicinal chemists. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to optimize the compound's pharmacokinetic profile and therapeutic efficacy. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications to enhance target binding and reduce off-target effects.

Future research directions may focus on evaluating the compound's efficacy in preclinical models and identifying potential side effects. Pharmacokinetic studies will be essential to understand how Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate is absorbed, distributed, metabolized, and excreted by the body. These insights will guide dosing strategies and formulation development to maximize therapeutic benefits while minimizing adverse reactions.

The significance of Tert-butyl N-{5-(1S)-3-amino-1-hydroxypropylpyrimidin-2-yl}carbamate extends beyond academic research; it represents a step forward in the quest for innovative treatments targeting complex diseases. As our understanding of molecular interactions continues to evolve, compounds like this one hold promise for addressing unmet medical needs across various therapeutic areas. The continued exploration of its mechanisms of action and clinical potential will be crucial in translating laboratory discoveries into tangible healthcare solutions.